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Compound of Interest

Compound Name:
5-Chloro-2,3-dimethoxypyridine

hydrochloride

CAS No.: 1704065-35-9

Cat. No.: B1434210

Get Quote

Part 1: Executive Summary & Immediate
Directives[1]
5-Chloro-2,3-dimethoxypyridine hydrochloride is a halogenated pyridine salt often used as

a pharmaceutical intermediate.[1] Its disposal requires strict adherence to Halogenated

Organic Waste protocols due to the presence of both a chlorine substituent on the ring and the

hydrochloride counter-ion.[2]

Core Safety Directives:

Strict Prohibition: NEVER dispose of this compound down the drain. It is toxic to aquatic life

and may form corrosive hydrochloric acid upon hydrolysis.[2]

Segregation: Must be classified as Halogenated Organic Waste.[2][3] Do not mix with non-

halogenated solvents (e.g., acetone, methanol) unless the entire mixture is destined for

halogen-compatible incineration.[1]
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Thermal Destruction: The only acceptable final disposal method is high-temperature

incineration equipped with acid gas scrubbers.[2]

Part 2: Hazard Identification & Chemical Behavior[1]
[4][5][6][7][8]
To safely dispose of this compound, you must understand its reactive properties.[2] As a

hydrochloride salt of a halogenated pyridine, it presents dual hazards: acidity and toxicity.[2]

Chemical Profile
Property Description

Critical Disposal
Implication

Chemical Nature
Halogenated Heterocycle (HCl

Salt)

Requires "Halogenated" waste

stream (more expensive/strict

than non-halogenated).[1]

Acidity Hydrolyzes to release HCl
Aqueous solutions may be

Corrosive (pH < 2).[2]

Stability Hygroscopic

Store waste in tightly sealed

drums to prevent moisture

absorption and caking.[2]

Reactivity
Incompatible with Strong

Bases

Contact with bases (NaOH)

liberates the free base and

heat (exothermic).[2]

GHS Hazard Classification (Estimated)
Based on analogous chloropyridine salts:

H302: Harmful if swallowed.[2][4][5][6][7][8][9]

H315/H319: Causes skin and serious eye irritation (Acidic nature).[2]

H412: Harmful to aquatic life with long-lasting effects.[1][5][9]
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Part 3: Waste Segregation Logic
Effective disposal starts at the bench. You must segregate this waste stream to prevent cross-

contamination of non-halogenated waste, which can lead to regulatory fines (RCRA) or

incinerator damage.[2]

The "Halogen Rule"
If 5-Chloro-2,3-dimethoxypyridine hydrochloride is dissolved in a non-halogenated solvent

(e.g., Ethanol), the entire mixture must be re-classified as Halogenated Waste.[1]

Figure 1: Waste Segregation Decision Tree. Note that adding this compound to a non-

halogenated solvent forces the mixture into the Halogenated waste stream.[1]

Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste
Applicable for: Expired reagents, contaminated weighing paper, spill cleanup residues.[1]

PPE Requirement: Wear nitrile gloves (double gloving recommended), safety goggles, and a

lab coat.[2] If dust generation is likely, use a N95 or P100 respirator.[2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Avoid

metal containers as the HCl salt can corrode metal over time if moisture is present.[2]

Transfer: Transfer the solid carefully to avoid dusting. Wipe the exterior of the container with

a damp paper towel (dispose of towel as solid waste).[2]

Labeling:

Primary Constituent: 5-Chloro-2,3-dimethoxypyridine hydrochloride.[1]

Hazard Checkboxes: Toxic, Irritant.[2][5][6][9]

Waste Code: "Non-RCRA Regulated" (unless characteristic D002/D003 applies), but mark

as "Halogenated Organic Solid".
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Scenario B: Disposal of Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, HPLC waste.[1][10]

pH Check: If the solution is aqueous, check the pH.[2]

If pH < 2:[1][11] It is D002 (Corrosive).[2] You may neutralize it to pH 6-8 using Sodium

Bicarbonate (NaHCO3) only if your facility permits elementary neutralization in the

accumulation area.[2]

If pH > 2:[1] Proceed to step 2.

Segregation: Pour into the Halogenated Waste carboy.

Crucial: Do not pour into the "Non-Halogenated" or "Aqueous" waste streams, even if

dissolved in water/methanol.[2] The chlorine content requires specific incineration

handling.[2]

Closure: Cap the carboy immediately. Pyridine derivatives often have potent, unpleasant

odors.[2]

Scenario C: Spill Management (Emergency Procedure)
Isolate: Evacuate the immediate area if dust is airborne.[2][5]

Protect: Don PPE.

Contain:

Solid Spill: Do NOT use water (creates acidic slurry).[2] Cover with a dry absorbent or

sweep gently using a dustpan and brush.[2]

Liquid Spill: Absorb with vermiculite or a commercial spill pad.[2]

Clean: Once bulk material is removed, wipe the surface with a weak base solution (1%

Sodium Bicarbonate) to neutralize any acidic residue, then rinse with water.[2]

Part 5: Regulatory Compliance (RCRA & EPA)[1][12]
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In the United States, compliance follows the Resource Conservation and Recovery Act

(RCRA).[2]

Listed Waste Status: 5-Chloro-2,3-dimethoxypyridine is not specifically listed on the EPA "P"

(Acutely Hazardous) or "U" (Toxic) lists [1].[1] However, Pyridine (unsubstituted) is U196;

derivatives do not automatically inherit this code unless they exhibit the same toxicity

characteristics.[2]

Characteristic Waste Status:

D002 (Corrosivity): Applicable if the waste is aqueous and pH < 2.[2][11]

Toxicity (TC): Generators must determine if the waste exhibits toxicity.[2] As a halogenated

organic, it is best practice to manage it as hazardous to ensure "Cradle-to-Grave" liability

protection.[1]

European Waste Catalogue (EWC):

Likely code: 07 05 01* (aqueous washing liquids and mother liquors) or 07 05 13* (solid

wastes containing dangerous substances).[2]

References
U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes.[2] RCRA Regulations.[2][11] Available at:

[Link]

Nipissing University.Hazardous Materials Disposal Guide: Halogenated Organic Waste

Protocols. Available at: [Link][1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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